Cas no 214045-85-9 (6-fluoroisoquinolin-1-ol)

6-fluoroisoquinolin-1-ol structure
6-fluoroisoquinolin-1-ol structure
Product Name:6-fluoroisoquinolin-1-ol
CAS No:214045-85-9
MF:C9H6FNO
MW:163.148445606232
MDL:MFCD09959716
CID:242794
PubChem ID:45090802
Update Time:2025-09-18

6-fluoroisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoroisoquinolin-1(2H)-one
    • 1(2H)-Isoquinolinone,6-fluoro-
    • 6-fluoro-2H-isoquinolin-1-one
    • 6-fluoro-1-isoquinolinone
    • 6-FLUOROISOQUINOLIN-1-OL
    • 6-fluoroisoquinolinone
    • 6-Fluoro-isoquinolinone
    • VCCTUCDRIAEXLU-UHFFFAOYSA-N
    • DTXSID80666709
    • A879122
    • SY042317
    • AMY25896
    • AKOS022530716
    • AB55620
    • MFCD09959716
    • CS-0128101
    • FT-0698006
    • SCHEMBL1551818
    • AKOS006313210
    • 214045-85-9
    • SCHEMBL12336053
    • 1(2H)-Isoquinolinone,6-fluoro-(9CI)
    • EN300-105971
    • 6-FLUORO-1,2-DIHYDROISOQUINOLIN-1-ONE
    • DB-066499
    • 6-fluoroisoquinolin-1-ol
    • MDL: MFCD09959716
    • Inchi: 1S/C9H6FNO/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-5H,(H,11,12)
    • InChI Key: VCCTUCDRIAEXLU-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(NC=CC=2C=1)=O

Computed Properties

  • Exact Mass: 163.04300
  • Monoisotopic Mass: 163.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.292
  • Boiling Point: 392.6℃ at 760 mmHg
  • Flash Point: 191.247 °C
  • Refractive Index: 1.571
  • PSA: 32.86000
  • LogP: 1.66720

6-fluoroisoquinolin-1-ol Security Information

6-fluoroisoquinolin-1-ol Pricemore >>

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6-fluoroisoquinolin-1-ol Production Method

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